Cas no 1393545-88-4 (2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine)
1393545-88-4 structure
Product Name:2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
CAS No:1393545-88-4
MF:C8H8Cl2N2O
MW:219.06791973114
CID:6809670
PubChem ID:72214687
Update Time:2025-04-03
2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- SY347056
- 1393545-88-4
- 2,4-DICHLORO-5,6,8,9-TETRAHYDROOXEPINO[4,5-D]PYRIMIDINE
- MFCD22544170
- AB77313
- 2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
-
- Inchi: 1S/C8H8Cl2N2O/c9-7-5-1-3-13-4-2-6(5)11-8(10)12-7/h1-4H2
- InChI Key: ISROCBGHZGNLRP-UHFFFAOYSA-N
- SMILES: ClC1C2=C(CCOCC2)N=C(N=1)Cl
Computed Properties
- Exact Mass: 218.0013683Da
- Monoisotopic Mass: 218.0013683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35Ų
2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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